Enolate addition to bicyclobutanes enables expedient access to 2-oxo-bicyclohexane scaffolds†
Chemical Communications Pub Date: 2023-10-10 DOI: 10.1039/D3CC04234K
Abstract
We report the synthesis of 2-oxo-bicyclo[2.1.1]hexanes (2-oxo-BCHs) from bicyclobutanes (BCBs) and readily available enolate precursors. Glycine-derived enolates directly give protected 2-oxo-3-amino-BCH derivatives that can be further functionalized. Arylacetate derivatives are also suitable enolate precursors, giving 2-oxo-3-aryl-BCH scaffolds from readily available starting materials.
Recommended Literature
- [1] Reconfigurable OR and XOR logic gates based on dual responsive on–off–on micromotors†
- [2] Study of a magnetic-cooling material Gd(OH)CO3†
- [3] Quantitative diffusion and swelling kinetic measurements using large-angle interferometric refractometry†
- [4] A flame-retardant polymer electrolyte for high performance lithium metal batteries with an expanded operation temperature†
- [5] Gold nanoparticles encapsulated in hierarchical porous polycarbazole: preparation and application in catalytic reduction†
- [6] Membrane-tethered activation design of a photosensitizer boosts systemic antitumor immunity via pyroptosis†
- [7] Pharmacokinetics of Agelastatin A in the central nervous system
- [8] Considering the hexad of learning domains in the laboratory to address the overlooked aspects of chemistry education and fragmentary approach to assessment of student learning
- [9] Boron–noble gas covalent bonds in borenium and boronium compounds†
- [10] Front cover
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 19396-73-7
-
3-(propan-2-yloxy)propanenitrile
CAS no.: 110-47-4
